Cas no 102568-53-6 (Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]-)

• Product Name: Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]-
• CAS No: 102568-53-6
• MF: C₁₆H₁₅N₅
• MW: 277.323802232742
• CID: 1132955
• PubChem ID: 71332822
• Update Time: 2025-04-20

Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]-
• 1-cyano-N'-(2-methylanilino)-N-(2-methylphenyl)iminomethanimidamide
• [(E)-(2-Methylphenyl)diazenyl][2-(2-methylphenyl)hydrazinylidene]acetonitrile
• Acetonitrile, 2-[2-(2-methylphenyl)diazenyl]-2-[2-(2-methylphenyl)hydrazinylidene]-
• 102568-53-6
• DTXSID10761195

• Inchi： 1S/C16H15N5/c1-12-7-3-5-9-14(12)18-20-16(11-17)21-19-15-10-6-4-8-13(15)2/h3-10,18H,1-2H3/b20-16?,21-19+
• InChI Key： VEEQNTQNJQKVBZ-NXSQIEGHSA-N
• SMILES： N(C1C=CC=CC=1C)N=C(C#N)/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 277.13295
• Monoisotopic Mass: 277.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.9